Cas no 99644-87-8 (2-Bromo-2-cyclopentylacetyl chloride)

• Product Name: 2-Bromo-2-cyclopentylacetyl chloride
• CAS No: 99644-87-8
• MF: C₇H₁₀BrClO
• MW: 225.510700702667
• CID: 5706527
• PubChem ID: 22506902
• Update Time: 2025-06-18

2-Bromo-2-cyclopentylacetyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-cyclopentylacetyl chloride
• 2-bromocyclopentylacetylchloride
• Cyclopentaneacetyl chloride, α-bromo-
• 99644-87-8
• FT-0710460
• EN300-6764826
• NLFYPILXYRGBFK-UHFFFAOYSA-N
• SCHEMBL2649232
• 2-Bromo-2-cyclopentylacetyl chloride

• Inchi： 1S/C7H10BrClO/c8-6(7(9)10)5-3-1-2-4-5/h5-6H,1-4H2
• InChI Key： NLFYPILXYRGBFK-UHFFFAOYSA-N
• SMILES： C(Cl)(C(Br)C1CCCC1)=O

Computed Properties

• Exact Mass: 223.96036g/mol
• Monoisotopic Mass: 223.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.544±0.06 g/cm3(Predicted)
• Boiling Point: 90-92 °C(Press: 8 Torr)

Additional information on 2-Bromo-2-cyclopentylacetyl chloride

Professional Introduction to 2-Bromo-2-cyclopentylacetyl Chloride (CAS No. 99644-87-8)

2-Bromo-2-cyclopentylacetyl chloride, identified by its CAS number 99644-87-8, is a significant compound in the field of organic synthesis and pharmaceutical research. This acyl chloride derivative features a unique structural motif that has garnered considerable attention due to its versatile reactivity and potential applications in the development of novel bioactive molecules.

The compound consists of a cyclopentyl group attached to an acetyl chloride moiety, with a bromine atom substituent at the alpha position. This structural configuration imparts distinctive chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the demand for specialized acyl chlorides has surged due to their role in drug discovery and material science. 2-Bromo-2-cyclopentylacetyl chloride has been employed in the synthesis of various pharmacophores, including protease inhibitors and kinase inhibitors. Its ability to undergo facile nucleophilic acyl substitution reactions allows for the efficient introduction of diverse functional groups, facilitating the creation of structurally diverse libraries for high-throughput screening.

One of the most compelling aspects of this compound is its application in medicinal chemistry. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting a range of diseases. For instance, studies have demonstrated its utility in synthesizing analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral compounds. The cyclopentyl ring provides steric hindrance, which can be exploited to optimize binding affinity and selectivity in drug design.

The bromine substituent on 2-Bromo-2-cyclopentylacetyl chloride also makes it a valuable precursor for generating organometallic complexes. These complexes are frequently used as catalysts in organic transformations, enabling the synthesis of otherwise inaccessible molecular frameworks. The combination of cyclopentyl and bromine functionalities offers a balance between reactivity and stability, making it an ideal candidate for catalytic applications.

Advances in synthetic methodologies have further expanded the applications of this compound. Recent publications highlight its use in flow chemistry systems, where controlled reaction conditions enhance yield and purity. Additionally, green chemistry principles have been integrated into its synthesis, minimizing waste and improving sustainability. These innovations underscore the compound's adaptability to modern chemical practices.

The pharmaceutical industry has been particularly keen on exploring derivatives of 2-Bromo-2-cyclopentylacetyl chloride due to their potential therapeutic benefits. Preclinical studies have shown promising results with compounds derived from this scaffold, particularly in oncology and immunology research. The ability to modify the acetyl chloride group into more stable esters or amides broadens its applicability, allowing for tailored pharmacokinetic profiles.

In conclusion, 2-Bromo-2-cyclopentylacetyl chloride (CAS No. 99644-87-8) represents a cornerstone in synthetic and medicinal chemistry. Its unique structural features and reactivity make it indispensable for researchers seeking to develop innovative bioactive molecules. As scientific understanding progresses, the compound's role is expected to expand further, driving new discoveries and therapeutic advancements.